Cas no 2138079-99-7 (2-[1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine)

• Product Name: 2-[1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine
• CAS No: 2138079-99-7
• MF: C₁₆H₂₃N₃O₅S
• MW: 369.435922861099
• CID: 6073084
• PubChem ID: 165500234
• Update Time: 2025-10-24

2-[1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine
• EN300-1167445
• 2138079-99-7
• 2-[1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine

• Inchi： 1S/C16H23N3O5S/c17-13-7-9-24-16(10-13)12-2-1-8-18(11-12)25(22,23)15-5-3-14(4-6-15)19(20)21/h3-6,12-13,16H,1-2,7-11,17H2
• InChI Key： IYRWMXMIGNKYJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(C1)C1CC(CCO1)N)(=O)=O

Computed Properties

• Exact Mass: 369.13584202g/mol
• Monoisotopic Mass: 369.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 127Ų

Additional information on 2-[1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine

Comprehensive Overview of 2-[1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine (CAS No. 2138079-99-7)

The compound 2-[1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine (CAS No. 2138079-99-7) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring linked to a tetrahydropyran moiety via a sulfonyl bridge, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeted compounds.

In recent years, the demand for sulfonamide derivatives like 2-[1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine has surged due to their versatility in medicinal chemistry. The 4-nitrobenzenesulfonyl group enhances the compound's reactivity, enabling selective modifications for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecules are optimized for binding affinity and selectivity. Additionally, its oxan-4-amine component offers hydrogen-bonding capabilities, critical for interactions with biological targets.

The synthesis of CAS No. 2138079-99-7 typically involves multi-step organic reactions, including sulfonylation and ring-forming processes. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to improve yields and reduce environmental impact—a response to the pharmaceutical industry's push for green chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a key requirement for preclinical studies.

From an SEO perspective, users frequently search for terms such as "piperidine derivatives in drug discovery," "sulfonamide applications 2024," and "nitrobenzenesulfonyl synthesis." These queries reflect broader interests in small-molecule therapeutics and catalytic sulfonation methods. By integrating these keywords, this article addresses both academic and industrial audiences seeking cutting-edge insights. Notably, the compound's potential in neurodegenerative disease research has also garnered attention, linking it to trending topics like blood-brain barrier permeability.

In conclusion, 2-[1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]oxan-4-amine represents a promising scaffold for innovative drug development. Its structural features and adaptability to modern synthetic strategies position it as a valuable asset in addressing unmet medical needs. Future research may explore its utility in targeted drug delivery systems or as a precursor for bioconjugation, further expanding its scientific relevance.